Cas no 1248826-72-3 (4,4-Dimethylpyrrolidine-2,3-dione)
4,4-Dimethylpyrrolidine-2,3-dione is a heterocyclic compound featuring a pyrrolidine-2,3-dione core with two methyl substituents at the 4-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid framework and functional groups enable selective modifications, facilitating the development of complex molecules. The compound’s high purity and well-defined chemical properties ensure consistent performance in reactions such as cyclizations, condensations, and nucleophilic additions. Its utility in medicinal chemistry is underscored by its role as a precursor for biologically active compounds, offering researchers a reliable building block for drug discovery and development.
1248826-72-3 structure
Product Name:4,4-Dimethylpyrrolidine-2,3-dione
CAS No:1248826-72-3
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD19227761
CID:830516
PubChem ID:55300302
Update Time:2025-10-16
4,4-Dimethylpyrrolidine-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Dimethylpyrrolidine-2,3-dione
- 2,3-Pyrrolidinedione, 4,4-dimethyl-
- BCP22066
- DTXSID30717674
- AKOS006380099
- 1248826-72-3
- YZB82672
- EN300-247628
-
- MDL： MFCD19227761
- Inchi： 1S/C6H9NO2/c1-6(2)3-7-5(9)4(6)8/h3H2,1-2H3,(H,7,9)
- InChI Key： DWCPRKSTLNACAZ-UHFFFAOYSA-N
- SMILES： O=C1C(NCC1(C)C)=O
Computed Properties
- Exact Mass: 127.063328530g/mol
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 198-200 ºC (dichloromethane )
- Solubility: Dissolution (47 g/l) (25 º C),
4,4-Dimethylpyrrolidine-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197814-1g |
4,4-Dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 1g |
$425 | 2021-08-05 | |
| TRC | D495630-2.5mg |
4,4-Dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D495630-5mg |
4,4-Dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D495630-25mg |
4,4-Dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 25mg |
$ 275.00 | 2022-06-05 | ||
| Alichem | A109004660-1g |
4,4-Dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 1g |
$477.75 | 2023-09-03 | |
| eNovation Chemicals LLC | K13490-1g |
4,4-dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 1g |
$590 | 2024-05-23 | |
| eNovation Chemicals LLC | K13490-5g |
4,4-dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 5g |
$1850 | 2024-05-23 | |
| eNovation Chemicals LLC | K13490-10g |
4,4-dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 10g |
$2700 | 2024-05-23 | |
| eNovation Chemicals LLC | D383609-5g |
4,4-dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 97% | 5g |
$2400 | 2023-09-03 | |
| Enamine | EN300-247628-0.05g |
4,4-dimethylpyrrolidine-2,3-dione |
1248826-72-3 | 95% | 0.05g |
$283.0 | 2024-06-19 |
4,4-Dimethylpyrrolidine-2,3-dione Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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